Cas no 522655-40-9 (3-[4-[(4-Bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-nitrophenyl)-2-propenamide)

• Product Name: 3-[4-[(4-Bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-nitrophenyl)-2-propenamide
• CAS No: 522655-40-9
• MF: C₂₅H₂₀BrN₃O₅
• MW: 522.347405433655
• CID: 5446526
• PubChem ID: 6274237
• Update Time: 2025-05-17

3-[4-[(4-Bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-nitrophenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• AKOS001059084
• EN300-1210627
• 522655-40-9
• AB00713845-01
• (E)-3-[4-[(4-bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-nitrophenyl)prop-2-enamide
• 3-{4-[(4-bromophenyl)methoxy]-3-ethoxyphenyl}-2-cyano-N-(2-nitrophenyl)prop-2-enamide
• Z56848644
• 3-[4-[(4-Bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-nitrophenyl)-2-propenamide

• Inchi： 1S/C25H20BrN3O5/c1-2-33-24-14-18(9-12-23(24)34-16-17-7-10-20(26)11-8-17)13-19(15-27)25(30)28-21-5-3-4-6-22(21)29(31)32/h3-14H,2,16H2,1H3,(H,28,30)
• InChI Key： SYFADNWJQUFACV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1[N+]([O-])=O)(=O)C(C#N)=CC1=CC=C(OCC2=CC=C(Br)C=C2)C(OCC)=C1

Computed Properties

• Exact Mass: 521.05863g/mol
• Monoisotopic Mass: 521.05863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.474±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 721.2±60.0 °C(Predicted)
• pka: 9.62±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 3-[4-[(4-Bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-nitrophenyl)-2-propenamide

3-[4-[(4-Bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-nitrophenyl)-2-propenamide (CAS No. 522655-40-9): An Overview

3-[4-[(4-Bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-nitrophenyl)-2-propenamide (CAS No. 522655-40-9) is a complex organic compound with a unique structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its intricate molecular framework, which includes a bromophenyl group, an ethoxy group, a cyano group, and a nitrophenyl group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The synthesis of 3-[4-[(4-Bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-nitrophenyl)-2-propenamide typically involves multi-step reactions, including the formation of the bromophenylmethoxy and ethoxy functionalities, followed by the introduction of the cyano and nitro groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In the context of pharmaceutical research, 3-[4-[(4-Bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-nitrophenyl)-2-propenamide has shown promise as a potential lead compound for drug discovery. Its unique combination of functional groups allows it to interact with various biological targets, making it a valuable candidate for further investigation. Studies have indicated that this compound may exhibit anti-inflammatory, anti-cancer, and neuroprotective properties, although more research is needed to fully understand its mechanisms of action.

One of the key areas of interest in the study of 3-[4-[(4-Bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-nitrophenyl)-2-propenamide is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli, such as pathogens or damaged cells. Chronic inflammation is associated with various diseases, including arthritis, cardiovascular diseases, and cancer. Preliminary studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models.

In addition to its anti-inflammatory properties, 3-[4-[(4-Bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-nitrophenyl)-2-propenamide has also been investigated for its anti-cancer potential. Cancer is a leading cause of mortality worldwide, and the development of new therapeutic agents remains a critical area of research. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. Its mechanism of action involves the modulation of key signaling pathways involved in cell survival and proliferation.

The neuroprotective properties of 3-[4-[(4-Bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-nitrophenyl)-2-propenamide have also been explored in recent studies. Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are characterized by the progressive loss of neurons and cognitive decline. Research has indicated that this compound can protect neurons from oxidative stress and promote neuronal survival. These findings suggest that it may have therapeutic potential in the treatment of neurodegenerative disorders.

Beyond its biological activities, 3-[4-[(4-Bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-nitrophenyl)-2-propenamide has also been studied for its applications in materials science. The presence of multiple functional groups in its structure makes it suitable for use in various materials, such as polymers and coatings. For example, its cyano group can be used to enhance the mechanical properties of polymers, while its bromophenyl group can improve their thermal stability.

The safety profile of 3-[4-[(4-Bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-nitrophenyl)-2-propenamide is an important consideration for its potential use in pharmaceuticals and materials science. Toxicological studies have shown that this compound has low toxicity at therapeutic concentrations. However, further research is needed to fully evaluate its safety profile and ensure its suitability for clinical use.

In conclusion, 3-[4-[(4-Bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-nitrophenyl)-2-propenamide (CAS No. 522655-40-9) is a multifaceted compound with promising applications in pharmaceuticals and materials science. Its unique molecular structure endows it with diverse chemical properties and potential biological activities. Ongoing research aims to elucidate its mechanisms of action and optimize its use in various fields. As new findings continue to emerge, this compound is likely to play an increasingly important role in scientific advancements.